3-[1-(3,5-dimethoxybenzoyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Microwave-Assisted Synthesis and Pharmacological Evaluation
- Microwave Assisted Synthesis: A study explored the microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones and thiazolidinones. These compounds were evaluated for their antibacterial and antifungal activities, showcasing the potential for developing new antimicrobial agents (Mistry & Desai, 2006).
Anti-hyperglycemic and Anti-hyperlipidemic Agents
- Thiazolidinedione Derivatives: Another study focused on the design, synthesis, and evaluation of novel thiazolidinedione derivatives as anti-hyperglycemic and anti-hyperlipidemic agents. The research indicated that these compounds had significant effects on lowering blood glucose and triglyceride levels, comparable to the standard drug pioglitazone, suggesting their potential use in diabetes management (Shrivastava et al., 2016).
Anti-inflammatory, Analgesic, and Anticonvulsant Activities
- Biological Activities of Benzofuran Derivatives: Research on novel benzofuran derivatives, including thiazolidin-4-ones and azetidin-2-ones, revealed significant anti-inflammatory, analgesic, and anticonvulsant activities. This study highlights the therapeutic potential of these compounds in treating inflammatory and neuropathic conditions (El-Sawy et al., 2014).
Antimicrobial Activity
- Thiazolidine-2,4-dione Carboxamide and Amino Acid Derivatives: Novel derivatives synthesized using OxymaPure/N,N′-diisopropylcarbodimide coupling methodology demonstrated weak to moderate antibacterial and antifungal activities. This suggests their potential application in developing new antimicrobial agents (Abd Alhameed et al., 2019).
Mechanism of Action
Target of Action
The primary target of 3-(1-(3,5-Dimethoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione is the Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ) . PPAR-γ is a nuclear receptor that plays a crucial role in regulating adipogenesis, lipid metabolism, and insulin sensitivity .
Mode of Action
The compound interacts with its target, PPAR-γ, by binding to the E/F domain near the AF-2 region, also known as the ligand-binding domain . This binding activates the receptor, promoting targeted gene expression .
Biochemical Pathways
Upon activation of PPAR-γ, several biochemical pathways are affected. The compound exhibits its hypoglycemic activity by improving insulin resistance through PPAR-γ receptor activation . It also exhibits antimicrobial action by inhibiting cytoplasmic Mur ligases, and antioxidant action by scavenging reactive oxygen species (ROS) .
Pharmacokinetics
In-silico adme studies of similar thiazolidin-2,4-dione derivatives have suggested that these compounds are drug-like, indicating good absorption, distribution, metabolism, and excretion (adme) properties .
Result of Action
The activation of PPAR-γ by 3-(1-(3,5-Dimethoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione leads to improved insulin sensitivity, making it potentially useful for the treatment of type 2 diabetes . Its antimicrobial and antioxidant actions suggest potential applications in the treatment of infections and oxidative stress-related conditions .
Properties
IUPAC Name |
3-[1-(3,5-dimethoxybenzoyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O5S/c1-21-11-3-9(4-12(5-11)22-2)14(19)16-6-10(7-16)17-13(18)8-23-15(17)20/h3-5,10H,6-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTSBKDKNSWSSHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)N2CC(C2)N3C(=O)CSC3=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.